Cas no 2172204-42-9 (2-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid)

• Product Name: 2-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• CAS No: 2172204-42-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6099985
• PubChem ID: 165811733
• Update Time: 2025-10-31

2-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• 2172204-42-9
• EN300-1505748
• 2-cyclopropyl-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}propanoic acid

• Inchi： 1S/C27H30N2O5/c1-26(24(31)32,17-12-13-17)28-23(30)27(14-6-7-15-27)29-25(33)34-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22H,6-7,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： CHMXLOIXGYSWCO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid

Comprehensive Analysis of 2-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid (CAS No. 2172204-42-9)

2-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid (CAS No. 2172204-42-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential applications in drug discovery.

The compound’s Fmoc-protected amino acid derivative is particularly significant in modern peptide chemistry. The Fmoc group is a cornerstone of peptide synthesis, offering stability under basic conditions while being easily removable under mild acidic conditions. This property aligns with the growing demand for green chemistry and sustainable synthetic methods, a hot topic in contemporary research. The incorporation of a cyclopentylformamido moiety further enhances its utility in designing peptidomimetics and small-molecule inhibitors, which are critical in targeting protein-protein interactions.

In recent years, the pharmaceutical industry has witnessed a surge in interest around peptide-based drugs, driven by their high specificity and lower toxicity compared to traditional small molecules. 2-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid plays a pivotal role in this domain, as it enables the synthesis of complex peptides with improved bioavailability. Searches for Fmoc-protected amino acids and peptide coupling reagents often highlight this compound’s relevance in optimizing synthetic routes.

From a structural perspective, the cyclopropyl group in this compound contributes to conformational rigidity, a desirable trait in medicinal chemistry for enhancing binding affinity and metabolic stability. This aligns with the increasing focus on bioisosteres and scaffold hopping strategies in drug design. Additionally, the compound’s carboxylic acid functionality allows for further derivatization, making it a versatile building block for combinatorial chemistry and high-throughput screening.

The compound’s CAS No. 2172204-42-9 is frequently queried in chemical databases and procurement platforms, reflecting its importance in academic and industrial labs. Its applications extend beyond peptide synthesis to areas like bioconjugation and proteomics, where precise molecular modifications are essential. As the demand for precision medicine grows, compounds like this are gaining traction for their role in developing targeted therapies.

In summary, 2-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid (CAS No. 2172204-42-9) is a multifaceted compound with broad applications in peptide synthesis and drug development. Its structural features, including the Fmoc group and cyclopropyl moiety, make it indispensable for researchers exploring innovative therapeutic strategies. As the scientific community continues to prioritize sustainable synthesis and targeted drug delivery, this compound remains at the forefront of cutting-edge research.